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Compound of Interest

Compound Name: MRS2279

Cat. No.: B15571210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MRS2279 is a potent and selective antagonist of the P2Y1 purinergic receptor, a G protein-

coupled receptor involved in a variety of physiological processes, including platelet

aggregation, neurotransmission, and inflammation. Due to its high affinity and selectivity,

MRS2279 is a valuable tool for studying the role of the P2Y1 receptor in these processes. This

document provides detailed application notes and protocols for the proper dissolution and use

of MRS2279 in cell culture experiments.

Data Presentation
The physicochemical properties of MRS2279 are summarized in the table below. It is crucial to

use the batch-specific molecular weight provided on the product's certificate of analysis for

accurate stock solution preparation.
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Property Value Reference

Molecular Weight
503.78 g/mol (as diammonium

salt)

Formula C₁₃H₁₈ClN₅O₈P₂·2NH₃

Solubility Soluble in water to 100 mM

Purity ≥98%

Storage Store at -20°C

Signaling Pathway
MRS2279 acts as a competitive antagonist at the P2Y1 receptor. The P2Y1 receptor is coupled

to the Gq alpha subunit of heterotrimeric G proteins. Upon activation by its endogenous

agonist, adenosine diphosphate (ADP), the P2Y1 receptor activates phospholipase C (PLC).

PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-

trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptor on the endoplasmic

reticulum, leading to the release of intracellular calcium (Ca²⁺) stores. This increase in cytosolic

calcium concentration triggers various downstream cellular responses. MRS2279 blocks this

cascade by preventing ADP from binding to the P2Y1 receptor.
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P2Y1 Receptor Signaling Pathway and Inhibition by MRS2279.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15571210?utm_src=pdf-body
https://www.benchchem.com/product/b15571210?utm_src=pdf-body
https://www.benchchem.com/product/b15571210?utm_src=pdf-body-img
https://www.benchchem.com/product/b15571210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
This section provides a detailed protocol for the preparation of MRS2279 stock and working

solutions for use in cell culture applications, such as with the SH-SY5Y human neuroblastoma

cell line.

Materials:

MRS2279 powder

Sterile, nuclease-free water (e.g., cell culture grade, WFI)

Sterile microcentrifuge tubes

Sterile pipette tips

Vortex mixer

-20°C freezer

Protocol for Preparing a 10 mM Stock Solution:

Calculate the required mass: Using the batch-specific molecular weight (MW) from the

certificate of analysis (e.g., 503.78 g/mol ), calculate the mass of MRS2279 powder needed

to prepare the desired volume of a 10 mM stock solution.

Formula: Mass (mg) = Desired Volume (mL) x 10 (mM) x MW ( g/mol ) / 1000

Example for 1 mL: Mass (mg) = 1 mL x 10 mM x 503.78 g/mol / 1000 = 5.0378 mg

Weigh the compound: Carefully weigh the calculated amount of MRS2279 powder in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of sterile, nuclease-free water to the microcentrifuge

tube containing the MRS2279 powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming to 37°C can aid in dissolution if necessary.
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Sterilization (Optional but Recommended): If the solution is not prepared under strictly

aseptic conditions, it can be sterilized by passing it through a 0.22 µm sterile syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

When stored properly, the stock solution should be stable for several months.

Protocol for Preparing a Working Solution in Cell Culture Medium:

Thaw the stock solution: Thaw a single aliquot of the 10 mM MRS2279 stock solution at

room temperature.

Dilution: Dilute the stock solution to the desired final working concentration in pre-warmed

cell culture medium. For example, to prepare a 1 µM working solution in 10 mL of medium:

Calculation: (10 mM) x V1 = (1 µM) x (10 mL) => V1 = 1 µL.

Add 1 µL of the 10 mM stock solution to 10 mL of cell culture medium.

Mixing: Gently mix the working solution by pipetting up and down or by inverting the tube.

Application to cells: Replace the existing medium in your cell culture plates with the medium

containing the desired concentration of MRS2279.

Experimental Workflow Diagram:
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Workflow for Preparing and Using MRS2279 in Cell Culture.
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To cite this document: BenchChem. [Application Notes and Protocols for Dissolving
MRS2279 in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571210#how-to-dissolve-mrs2279-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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